Cas no 2172576-96-2 (1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol
• CAS No: 2172576-96-2
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6264539
• PubChem ID: 165603976
• Update Time: 2025-07-16

1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol
• 2172576-96-2
• EN300-1631662
• 1-[3-(hydroxymethyl)piperidin-3-yl]-3,3-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-12(2)5-3-7-14(17,9-12)13(11-16)6-4-8-15-10-13/h15-17H,3-11H2,1-2H3
• InChI Key： RURVWFMINOXKAC-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CO)CNCCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172576-96-2)

The compound 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172576-96-2) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This molecule features a piperidine ring fused with a dimethylcyclohexanol moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its stereochemistry and functional groups offer opportunities for targeted modifications.

In recent years, the demand for specialty chemicals like 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol has surged, driven by advancements in biopharmaceuticals and personalized medicine. The compound's hydroxymethyl and hydroxyl groups make it a candidate for prodrug development, a hot topic in drug delivery systems. Additionally, its cyclohexane backbone aligns with trends in sustainable chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes.

The synthesis of CAS No. 2172576-96-2 often involves catalytic hydrogenation or asymmetric synthesis, techniques frequently discussed in organic chemistry forums. Its chiral centers are of particular interest, as they enable the creation of enantiomerically pure compounds—a critical factor in FDA-approved drugs. This aligns with growing consumer interest in precision medicine and side-effect reduction, as highlighted in recent healthcare SEO trends.

From an industrial perspective, 1-3-(hydroxymethyl)piperidin-3-yl-3,3-dimethylcyclohexan-1-ol is valued for its stability under various pH conditions, making it suitable for formulation development. Questions about its solubility and bioavailability frequently appear in research databases, reflecting its relevance in preclinical studies. Moreover, its potential use in CNS-targeted therapies has sparked discussions in neuroscience circles, linking it to trending topics like neurodegenerative disease research.

In the context of green chemistry, this compound's synthetic pathways are being optimized to reduce organic waste and energy consumption—a priority for ESG-focused manufacturers. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a subject often queried in laboratory technique searches. As regulatory standards tighten globally, documentation of its safety profiles and toxicological data remains a key focus area.

The future of CAS No. 2172576-96-2 looks promising, with patent filings suggesting applications in immunomodulators and metabolic disorder treatments. Its molecular flexibility allows for derivatization, addressing the chemical diversity needs of modern high-throughput screening. For those tracking emerging compounds, this molecule exemplifies how structural innovation meets industrial demand—a narrative increasingly visible in scientific content marketing strategies.